Cas no 103532-75-8 (1-benzyltriazole-4,5-dicarbaldehyde)

• Product Name: 1-benzyltriazole-4,5-dicarbaldehyde
• CAS No: 103532-75-8
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 1141436
• PubChem ID: 10703870
• Update Time: 2025-04-20

1-benzyltriazole-4,5-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-benzyltriazole-4,5-dicarbaldehyde
• 1-benzyl-1H-[1,2,3]triazole-4,5-dicarbaldehyde
• 1-benzyl-4,5-diformyl[1,2,3]triazole
• 1-Benzyl-1H-[1,2,3]triazol-4,5-dicarbaldehyd
• ACMC-20m6dc
• 1H-1,2,3-Triazole-4,5-dicarboxaldehyde, 1-(phenylmethyl)-
• 1-Benzyl-1H-triazole-4,5-dicarboxaldehyde
• CTK0G6961
• 1-benzyl-1H-[1,2,3]triazole-4,5-dicarbaldehyde; 1-benzyl-4,5-diformyl[1,2,3]triazole; 1-Benzyl-1H-[1,2,3]triazol-4,5-dicarbaldehyd; ACMC-20m6dc; 1H-1,2,3-Triazole-4,5-dicarboxaldehyde, 1-(phenylmethyl)-; 1-Benzyl-1H-triazole-4,5-dicarboxaldehyde; CTK0G6961;
• DTXSID70443743
• 1-benzyl-1H-1,2,3-triazole-4,5-dicarbaldehyde
• SCHEMBL14269474
• 103532-75-8

• Inchi： 1S/C11H9N3O2/c15-7-10-11(8-16)14(13-12-10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2
• InChI Key： AAVUCWJDTFXLPW-UHFFFAOYSA-N
• SMILES： O=CC1=C(C=O)N=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.069476538g/mol
• Monoisotopic Mass: 215.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.8Ų